6a,11a-Dihydro-6H-[1]benzofuro[3,2-c]chromen-3-ol

• Molecular Formula: C15H12O3
• Molecular Weight: 240.25 g/mol
• IUPAC Name: 6a,11a-dihydro-6H-[1]benzofuro[3,2-c]chromen-3-ol
• InChI: InChI=1S/C15H12O3/c16-9-5-6-11-14(7-9)17-8-12-10-3-1-2-4-13(10)18-15(11)12/h1-7,12,15-16H,8H2
• InChI Key: LTFADDCIWASCTO-UHFFFAOYSA-N
• Canonical SMILES: C1C2C(C3=C(O1)C=C(C=C3)O)OC4=CC=CC=C24

Description

6a,11a-Dihydro-6H-[1]benzofuro[3,2-c]chromen-3-ol is a useful research compound. Its molecular formula is C15H12O3 and its molecular weight is 240.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred solution of 7-hydroxy-3-(2-hydroxy-phenyl)-chromen-4-one (3 gm, 11.8 mmol) in absolute ethanol (30 ml) at 0° C. was added NaBH4 (2.7 gm, 70.8 mmol). The reaction mixture was then stirred for 24 hours at room temperature. The reaction was stopped by adding ice-cooled water and the solution was neutralized with 10% HCl to get the white precipitate. The white precipitate was washed with water and the purified by silica gel column chromatography using hexane-chloroform as the eluent to give 6a,11a-dihydro-6H-benzo[4,5]furo[3,2-c]chromen-3-ol (1.6 gm, 57%) as white solid.